6-[5-(2,2-dimethylcyclopropanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine

• IUPAC Name: (2,2-dimethylcyclopropyl)-[2-[9-(2-methoxyethyl)purin-6-yl]-1,3,3a,4,6,6a-hexahydropyrrolo[3,4-c]pyrrol-5-yl]methanone
• InChI: InChI=1S/C20H28N6O2/c1-20(2)6-15(20)19(27)26-9-13-7-25(8-14(13)10-26)18-16-17(21-11-22-18)24(12-23-16)4-5-28-3/h11-15H,4-10H2,1-3H3
• InChI Key: MTRLGCKKOHMHTD-UHFFFAOYSA-N
• Canonical SMILES: CC1(CC1C(=O)N2CC3CN(CC3C2)C4=NC=NC5=C4N=CN5CCOC)C
• Molecular Formula: C20H28N6O2
• Molecular Weight: 384.5 g/mol
• CAS No.: 2640955-86-6

Description

6-[5-(2,2-Dimethylcyclopropanecarbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9-(2-methoxyethyl)-9H-purine is a purine derivative featuring a bicyclic pyrrolo-pyrrole moiety at position 6 and a 2-methoxyethyl group at position 8. The 6-position substituent includes a 2,2-dimethylcyclopropanecarbonyl group, which introduces rigidity and metabolic stability due to the strained cyclopropane ring .

Preparation Methods

The synthesis of this compound typically involves several sophisticated steps:

• Synthetic Routes:

  • The core structure is built through cyclization reactions involving octahydropyrrolo[3,4-c]pyrrol.

  • Side chains like 2,2-dimethylcyclopropanecarbonyl and 2-methoxyethyl are introduced through nucleophilic substitution.

• Reaction Conditions:

  • Reactions are generally carried out under inert atmosphere using solvents like dichloromethane or toluene.

  • Catalysts such as palladium or copper might be employed to facilitate cyclization and substitution reactions.

• Industrial Production Methods:

  • Large-scale synthesis follows similar principles but requires optimization for yield and purity.

  • Techniques such as continuous flow reactors may be used to enhance efficiency and reproducibility.

Chemical Reactions Analysis

This compound undergoes several types of chemical reactions:

• Oxidation:

  • The compound can be oxidized using agents like potassium permanganate or chromium trioxide, typically yielding various oxygenated derivatives.

• Reduction:

  • Reduction reactions using lithium aluminum hydride or sodium borohydride reduce keto groups to corresponding alcohols.

• Common Reagents and Conditions:

  • Reactions are often carried out at controlled temperatures, and solvents like tetrahydrofuran (THF) and ethanol are commonly used.

• Major Products:

  • Products of these reactions include oxygenated, reduced, or substituted derivatives with modified functionalities and properties.

Scientific Research Applications

This compound finds applications in various scientific fields:

• Chemistry:

  • Studied for its unique chemical properties and reactivity.

• Medicine:

  • Investigated for therapeutic potentials, particularly in targeting specific biological pathways.

• Industry:

  • Used as an intermediate in the synthesis of advanced materials or pharmaceuticals.

Mechanism of Action

The mechanism of action is based on the compound’s ability to interact with biological targets:

• Molecular Targets:

  • Likely interacts with enzymes or receptors due to its purine-like structure.

• Pathways Involved:

  • Could modulate pathways involving cell signaling or metabolic processes by mimicking or inhibiting natural substrates.

Comparison with Similar Compounds

Substituent Analysis

The compound’s key structural analogs include:

9-(2-Methoxyethyl)-6-[5-(1-methyl-1H-pyrazole-3-carbonyl)-octahydropyrrolo[3,4-c]pyrrol-2-yl]-9H-purine ():

• Differs in the 6-position substituent, replacing the cyclopropanecarbonyl with a pyrazole-carbonyl group. The pyrazole introduces aromaticity and hydrogen-bonding capacity, which may alter target affinity and solubility .

2-Amino-6-chloro-9-(cyclopentyl)-9H-purine (2c) (): Simpler structure with a chlorine at position 6 and a cyclopentyl group at position 9. The chlorine acts as a leaving group for further functionalization, while the cyclopentyl group increases lipophilicity .

Physicochemical and Pharmacological Properties

Compound	Predicted logP	Metabolic Stability	Key Structural Influence
Target Compound	High (~3.5)	High (cyclopropane rigidity)	Dimethylcyclopropane reduces oxidative metabolism
9-(2-Methoxyethyl)-6-[5-(1-methylpyrazole-3-carbonyl)-pyrrolo-pyrrole]-9H-purine	Moderate (~2.8)	Moderate	Pyrazole increases polarity and H-bond potential
2-Amino-6-chloro-9-(cyclopentyl)-9H-purine (2c)	High (~4.0)	Low (alkyl chain oxidation)	Cyclopentyl enhances lipophilicity

• The target compound’s cyclopropane group likely improves metabolic stability over the pyrazole analog and cyclopentyl-substituted compound .

Research Findings and Implications

• Synthetic Accessibility: The cyclopropane-containing analog may require specialized reagents (e.g., carbonyldiimidazole for cyclopropane coupling), whereas pyrazole analogs can leverage Mitsunobu or nucleophilic substitution .
• Biological Performance : Cyclopropane’s rigidity may enhance target binding affinity, while pyrazole’s polarity could improve solubility. The chlorine in 2c facilitates derivatization but limits direct therapeutic use .